Cas no 1807128-00-2 (5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine)

• Product Name: 5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine
• CAS No: 1807128-00-2
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4877145
• Update Time: 2025-08-02

5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)6-7(14(15)16)5(2-12)4(1-11)3-13-6/h3,8H,1,11H2
• InChI Key： LWJZKHAREXJOEI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C(=CN=1)CN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: -0.1
• Topological Polar Surface Area: 109

Additional information on 5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine

Research Brief on 5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine (CAS: 1807128-00-2)

The compound 5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine (CAS: 1807128-00-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif—characterized by the presence of a nitropyridine core, cyano, difluoromethyl, and aminomethyl functional groups—makes it a valuable scaffold for designing inhibitors targeting key enzymes in disease pathways. For instance, researchers have explored its utility in developing inhibitors for kinases and other signaling proteins implicated in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor to synthesize a series of pyridine-based derivatives with potent activity against epidermal growth factor receptor (EGFR) mutants. The study demonstrated that modifications at the aminomethyl position could significantly enhance selectivity and binding affinity, suggesting a promising avenue for overcoming drug resistance in EGFR-driven cancers.

Another area of interest is the compound's potential as a building block for agrochemicals. A 2022 report in Bioorganic & Medicinal Chemistry Letters detailed its use in developing novel pesticides with improved efficacy against resistant insect populations. The difluoromethyl group, in particular, was found to enhance metabolic stability, addressing a common challenge in agrochemical design.

From a synthetic chemistry perspective, advancements in the scalable production of 5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine have been reported. A team at the University of Cambridge recently optimized a one-pot multi-step synthesis route, achieving a yield of over 80% while minimizing hazardous byproducts. This progress is critical for enabling large-scale applications in both pharmaceutical and agricultural industries.

Despite these promising developments, challenges remain. The compound's reactivity and stability under physiological conditions require further investigation to fully exploit its therapeutic potential. Ongoing research aims to elucidate its pharmacokinetic properties and toxicity profiles, which will be pivotal for translational applications.

In conclusion, 5-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted utility underscores the importance of continued exploration in this area, with implications for drug discovery, agrochemical innovation, and beyond.